
Application Note: Quantification of Imidacloprid
in Water Samples by HPLC-UV

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Imidacloprid

CAS No.: 77465-76-0

Cat. No.: B10757029

Get Quote

Introduction

Imidacloprid is a widely used neonicotinoid insecticide for crop protection and has been

detected in various water sources due to its high water solubility and persistence.[1] Monitoring

its levels in environmental water samples is crucial to assess potential ecological risks. This

application note details a robust and validated High-Performance Liquid Chromatography with

Ultraviolet (HPLC-UV) detection method for the sensitive and accurate quantification of

Imidacloprid in water samples. The method is suitable for researchers, environmental

scientists, and professionals in regulatory monitoring.

Experimental Protocols
1. Materials and Reagents

Imidacloprid analytical standard (99.9% purity)

Acetonitrile (HPLC grade)

Water (HPLC grade)
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Methanol (HPLC grade)

n-Hexane (HPLC grade)

Dichloromethane (HPLC grade)

Solid-Phase Extraction (SPE) C18 cartridges

0.45 µm syringe filters

2. Instrumentation

A standard HPLC system equipped with a UV-Vis detector is required. The specific

components and conditions are outlined below:

Parameter Condition

HPLC System
A system with a pump, autosampler, column

oven, and UV-Vis detector

Column
C18 reversed-phase column (e.g., 250 mm x 4.6

mm, 5 µm particle size)

Mobile Phase Isocratic mixture of Acetonitrile and Water

Flow Rate 1.0 - 1.5 mL/min

Injection Volume 20 µL

Column Temperature Ambient

UV Detection 270 nm

3. Preparation of Standard Solutions

Stock Standard Solution (1000 mg/L): Accurately weigh 10 mg of Imidacloprid analytical

standard and dissolve it in 10 mL of acetonitrile.

Working Standard Solutions: Prepare a series of working standard solutions by serial dilution

of the stock solution with the mobile phase to achieve concentrations ranging from 0.1 to 10

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b10757029/docs?utm_src=pdf-body#application-note-quantification-of-imidacloprid-in-water-samples-by-hplc-uv
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10757029?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


mg/L.

4. Sample Preparation

Two primary methods for sample preparation are presented: Liquid-Liquid Extraction (LLE) and

Solid-Phase Extraction (SPE). SPE is generally preferred for achieving lower detection limits.[2]

4.1. Protocol for Liquid-Liquid Extraction (LLE)

To a 100 mL water sample, add 60 mL of n-hexane.

Shake vigorously for 2-3 minutes and allow the layers to separate.

Collect the organic (upper) layer.

Repeat the extraction twice more with fresh n-hexane.

Combine the organic extracts and evaporate to near dryness using a rotary evaporator.

Reconstitute the residue in 1 mL of acetonitrile.[3]

Filter the final solution through a 0.45 µm syringe filter before HPLC analysis.

4.2. Protocol for Solid-Phase Extraction (SPE)

Conditioning: Condition a C18 SPE cartridge by passing 5 mL of methanol followed by 5 mL

of HPLC grade water.

Loading: Pass 100 mL of the water sample through the conditioned cartridge at a slow,

steady flow rate.

Washing: Wash the cartridge with 5 mL of HPLC grade water to remove any interfering

substances.

Elution: Elute the retained Imidacloprid from the cartridge with 5 mL of methanol.

Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of

nitrogen. Reconstitute the residue in 1 mL of the mobile phase.
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Filtration: Filter the final solution through a 0.45 µm syringe filter prior to injection into the

HPLC system.

Method Validation and Data Presentation
The described HPLC-UV method was validated for linearity, limit of detection (LOD), limit of

quantification (LOQ), accuracy (recovery), and precision.

Linearity

The linearity of the method was evaluated by constructing a calibration curve with standard

solutions of Imidacloprid. The method exhibited excellent linearity over the tested

concentration range.

Concentration Range (µg/L) Correlation Coefficient (r²)

0.5 - 1000 > 0.999

1 - 1000 > 0.990[3][4]

0.4 - 1000 > 0.990[3][4]

Limit of Detection (LOD) and Limit of Quantification (LOQ)

The LOD and LOQ were determined based on the signal-to-noise ratio (S/N), with LOD at an

S/N of 3 and LOQ at an S/N of 10.

Parameter Value (µg/L) Reference

LOD 0.1 [3]

LOQ 0.5 [3][4]

LOD 0.5 [2]

LOQ 1.0 [3]

Accuracy and Precision

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b10757029/docs?utm_src=pdf-body#application-note-quantification-of-imidacloprid-in-water-samples-by-hplc-uv
https://files01.core.ac.uk/download/pdf/288340706.pdf
https://www.researchgate.net/publication/265125527_A_HPLC-UV_METHOD_FOR_DETEERMINATION_OF_THREE_PESTICIDES_IN_WATER
https://files01.core.ac.uk/download/pdf/288340706.pdf
https://www.researchgate.net/publication/265125527_A_HPLC-UV_METHOD_FOR_DETEERMINATION_OF_THREE_PESTICIDES_IN_WATER
https://files01.core.ac.uk/download/pdf/288340706.pdf
https://files01.core.ac.uk/download/pdf/288340706.pdf
https://www.researchgate.net/publication/265125527_A_HPLC-UV_METHOD_FOR_DETEERMINATION_OF_THREE_PESTICIDES_IN_WATER
https://pubmed.ncbi.nlm.nih.gov/9409002/
https://files01.core.ac.uk/download/pdf/288340706.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10757029?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The accuracy of the method was determined by calculating the recovery of Imidacloprid from

spiked water samples at different concentration levels. The precision is expressed as the

relative standard deviation (RSD) of replicate measurements.

Spiked Concentration
(µg/L)

Average Recovery (%) RSD (%)

5 98.5 < 2

100 101.2 < 1

1000 99.8 < 1

The recovery of the method at three concentration levels (5, 100, and 1000 ppb) is within 97.6

to 101.5%.[3][4]

Visualizations
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Caption: Workflow for Imidacloprid analysis in water.
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Caption: Key parameters for HPLC method validation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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